N-(2-cyclohexyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-iodobenzamide

• IUPAC Name: N-(2-cyclohexyl-1,3-dioxoisoindol-5-yl)-4-iodobenzamide
• InChI: InChI=1S/C21H19IN2O3/c22-14-8-6-13(7-9-14)19(25)23-15-10-11-17-18(12-15)21(27)24(20(17)26)16-4-2-1-3-5-16/h6-12,16H,1-5H2,(H,23,25)
• InChI Key: INXPACPAHBCRFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=O)C3=C(C2=O)C=C(C=C3)NC(=O)C4=CC=C(C=C4)I
• Molecular Formula: C21H19IN2O3
• Molecular Weight: 474.3 g/mol

Description

N-(2-cyclohexyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-iodobenzamide, commonly known as CYM51010, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

CYM51010 acts as a selective antagonist of the sigma-1 receptor, binding to the receptor and preventing its activation by endogenous ligands. This results in a decrease in calcium signaling and neurotransmitter release, which can have a neuroprotective effect in certain neurological disorders.
Biochemical and Physiological Effects
Studies have shown that CYM51010 has neuroprotective effects in various cellular and animal models of neurological disorders. It has been shown to reduce neuronal cell death in models of ischemia, traumatic brain injury, and Parkinson's disease. CYM51010 has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using CYM51010 in lab experiments is its selectivity for the sigma-1 receptor, which allows for more precise manipulation of the receptor's activity. However, one limitation is that it may not be suitable for use in human studies, as its safety and efficacy in humans have not been fully established.

Future Directions

There are several potential future directions for research involving CYM51010. One area of interest is its potential use in the treatment of neurological disorders, particularly those involving the sigma-1 receptor. Another area of interest is its potential as a tool for studying the sigma-1 receptor and its role in various cellular processes. Additionally, further research is needed to establish the safety and efficacy of CYM51010 in human studies.

Synthesis Methods

The synthesis of CYM51010 involves the reaction of 4-iodobenzoyl chloride with cyclohexyl isocyanate in the presence of triethylamine. The resulting intermediate is then reacted with phthalic anhydride to form CYM51010. The purity of the compound is confirmed by HPLC and NMR analysis.

Scientific Research Applications

CYM51010 has been found to have potential applications in the field of neuroscience research. It has been shown to act as a selective antagonist of the sigma-1 receptor, which is a protein that is involved in various cellular processes, including ion channel regulation, calcium signaling, and neurotransmitter release. The sigma-1 receptor has been implicated in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.